Cas no 116986-12-0 (2-(Bromomethyl)nicotinonitrile)

• Product Name: 2-(Bromomethyl)nicotinonitrile
• CAS No: 116986-12-0
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD15526689
• CID: 838910
• PubChem ID: 53416337
• Update Time: 2025-05-21

2-(Bromomethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-pyridinecarbonitrile
• 2-(BROMOMETHYL)NICOTINONITRILE
• 3-Pyridinecarbonitrile, 2-(bromomethyl)-
• 2-(bromomethyl)pyridine-3-carbonitrile
• DTXSID60697152
• AKOS016001886
• SB54198
• W10397
• MFCD15526689
• AS-64561
• 116986-12-0
• LZFBCKWHXALVPQ-UHFFFAOYSA-N
• CS-0038389
• DB-337753
• SCHEMBL1161590
• 2-(Bromomethyl)nicotinonitrile

• MDL： MFCD15526689
• Inchi： 1S/C7H5BrN2/c8-4-7-6(5-9)2-1-3-10-7/h1-3H,4H2
• InChI Key： LZFBCKWHXALVPQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC=CN=1

Computed Properties

• Exact Mass: 195.96400
• Monoisotopic Mass: 195.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68000
• LogP: 1.84818

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-(Bromomethyl)nicotinonitrile

2-(Bromomethyl)nicotinonitrile (CAS No. 116986-12-0): A Comprehensive Overview

The compound 2-(Bromomethyl)nicotinonitrile (CAS No. 116986-12-0) is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound, also referred to as bromomethyl nicotinonitrile, belongs to the class of halogenated aromatic compounds and has garnered attention due to its unique chemical properties and versatile reactivity.

Structure and Properties: The molecular structure of 2-(Bromomethyl)nicotinonitrile consists of a nicotinonitrile backbone with a bromomethyl group attached at the 2-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it highly reactive in various chemical transformations. The compound is typically a white crystalline solid with a melting point of approximately 75°C and a boiling point around 300°C under standard conditions.

Synthesis and Applications: The synthesis of 2-(Bromomethyl)nicotinonitrile involves several routes, including the bromination of nicotinonitriles or the substitution reactions of related aromatic compounds. Recent studies have highlighted its utility as an intermediate in the synthesis of advanced materials, such as polymer stabilizers and pharmaceutical intermediates. Its ability to undergo nucleophilic substitution reactions makes it an invaluable building block in organic synthesis.

Recent Research Developments: In recent years, researchers have explored the potential of 2-(Bromomethyl)nicotinonitrile in the development of novel drug delivery systems and biocompatible materials. For instance, studies have demonstrated its role in the synthesis of antimicrobial polymers and bioactive surfaces, which hold promise for applications in healthcare and biomedical engineering.

Moreover, advancements in computational chemistry have enabled detailed studies of the electronic structure of bromomethyl nicotinonitrile, providing insights into its reactivity and selectivity in various chemical reactions. These findings have been instrumental in optimizing its use as a precursor for high-performance materials.

Safety and Handling: While handling 2-(Bromomethyl)nicotinonitrile, it is essential to adhere to standard laboratory safety protocols due to its potential toxicity and flammability. Proper ventilation, protective gear, and waste disposal procedures should be implemented to ensure safe handling practices.

In conclusion, 2-(Bromomethyl)nicotinonitrile (CAS No. 116986-12-0) stands out as a versatile compound with immense potential across multiple disciplines. Its unique chemical properties, coupled with ongoing research advancements, continue to expand its applications in both academic and industrial settings.